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Introduction

Chromium-50 (°°Cr) is one of the four stable isotopes of chromium, a transition metal with
significant applications in various scientific and industrial fields. While it is not the most
abundant of chromium's isotopes, its unique nuclear characteristics make it a subject of interest
in nuclear physics research, and it serves as a precursor for the production of medically
relevant radioisotopes. This in-depth technical guide provides a detailed overview of the core
nuclear properties of Chromium-50, outlines the experimental methodologies used to
determine these characteristics, and presents visual representations of its nuclear interactions.

Core Nuclear Properties of Chromium-50

The fundamental nuclear properties of Chromium-50 are summarized in the tables below,
offering a clear and concise presentation of key quantitative data.
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General Properties Value
Symbol 50Cr
Atomic Number (2) 24
Mass Number (A) 50
Neutron Number (N) 26

Natural Isotopic Abundance

4.345(13)%[1][2]

Atomic Mass 49.9460414(5) u[3]
Year of Discovery 1930[3]
Decay and Stability Value

Half-life (T¥2)

1.3 x 1018 years[3]

Decay Mode

Double Electron Capture (2 EC) (theoretical)[3]

Daughter Nuclide

50T (Titanium-50) (theoretical)

Parent Nuclides

50Mn (Manganese-50), >°V (Vanadium-50)[3]

Nuclear Structure and Energy Value
Nuclear Spin (1) 0[4]
Parity (1) +[3]

Mass Excess

-50.26211 MeV[3]

Binding Energy per Nucleon

8.70103299 MeV([3]

Neutron Separation Energy (Sn)

13.0003(22) MeV[3]

Proton Separation Energy (Sp)

8.5891(9) MeV[3]

Charge Radius

3.6588(65) fm[3]
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Experimental Protocols for Determining Nuclear
Properties

The characterization of the nuclear properties of Chromium-50 relies on a suite of
sophisticated experimental techniques. The following sections provide an overview of the
methodologies employed.

Isotopic Abundance and Atomic Mass Determination

The precise determination of the isotopic abundance and atomic mass of Chromium-50 is
primarily achieved through mass spectrometry.

o Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS): This is a high-
precision technique used to measure isotope ratios.[5][6]

o Sample Preparation: Samples containing chromium are first chemically purified to isolate
chromium from other elements that could cause isobaric interferences (e.g., 3°Ti, >°V).
This often involves ion-exchange chromatography.[5]

o lonization and Mass Separation: The purified chromium sample is introduced into an
inductively coupled plasma source, where it is ionized. The resulting ions are then
accelerated into a magnetic field, which separates them based on their mass-to-charge
ratio.

o Detection: Multiple Faraday cup collectors simultaneously measure the ion beams of the
different chromium isotopes, allowing for the precise determination of their ratios.[5]

o Calibration: The mass spectrometer is calibrated using certified reference materials with
known isotopic compositions to correct for instrumental mass bias.[7]

e Thermal lonization Mass Spectrometry (TIMS): An alternative high-precision method for
measuring isotope ratios.[5]

Measurement of Half-life

Due to the extremely long half-life of Chromium-50, direct measurement of its decay is not
feasible. The stated half-life is a theoretical value derived from nuclear models and has not
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been experimentally confirmed through direct observation of its decay.

Determination of Nuclear Spin and Parity

The nuclear spin and parity of the ground state of Chromium-50 are determined through a
combination of experimental measurements and theoretical considerations based on the
nuclear shell model.

» Nuclear Spectroscopy: Techniques such as gamma-ray spectroscopy of excited states can
provide information about the angular momentum and parity of nuclear levels.

e Nuclear Shell Model: For an even-even nucleus like >°Cr (with an even number of protons
and an even number of neutrons), the nuclear shell model predicts a ground state with a spin
of 0 and positive parity (0+). This is because all protons and neutrons are paired up, resulting
in a total angular momentum of zero.

Investigation of Nuclear Reactions

The study of nuclear reactions involving Chromium-50 provides insights into its nuclear
structure and the properties of neighboring nuclei.

e Charged-Particle Induced Reactions:

o Experimental Setup: These experiments typically involve bombarding a thin target of
enriched >°Cr with a beam of charged particles (e.g., protons, deuterons) from a particle
accelerator.

o Detection of Reaction Products: The products of the nuclear reaction (e.g., emitted
particles, gamma rays) are detected using various types of detectors (e.g., silicon
detectors for charged particles, germanium detectors for gamma rays) placed at different
angles around the target.

o Data Analysis: By analyzing the energy and angular distribution of the detected products,
information about the cross-sections of the reaction and the energy levels of the product
nucleus can be obtained. A common example is the >°Cr(d,p)>*Cr reaction, where a
deuteron beam is used to study the properties of >1Cr.[8]
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Visualizing Nuclear Processes of Chromium-50

The following diagrams, generated using the DOT language, illustrate key nuclear processes
involving Chromium-50.
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Caption: Formation and theoretical decay of Chromium-50.
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Caption: Common nuclear reactions involving Chromium-50.

Conclusion

Chromium-50, while a minor stable isotope of chromium, possesses a distinct set of nuclear
properties that are of considerable interest to the scientific community. Its extremely long
theoretical half-life places it at the boundary of stability, and its role as a target material for the
production of other isotopes, such as the medically relevant 51Cr, underscores its practical
importance. The ongoing precision measurements of its properties and its involvement in
various nuclear reactions continue to contribute to our fundamental understanding of nuclear
structure and dynamics. This guide provides a foundational understanding of the key nuclear
characteristics of Chromium-50 for professionals engaged in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Nuclear
Properties of Chromium-50]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1252018#what-are-the-nuclear-properties-of-
chromium-50]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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